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Compound of Interest

Compound Name:
3-Methyl-1-octadecylimidazolium

chloride

Cat. No.: B069637 Get Quote

CAS Number: 171058-19-8

Molecular Formula: C₂₂H₄₃ClN₂

Molecular Weight: 371.04 g/mol [1]

This technical guide provides an in-depth overview of 3-Methyl-1-octadecylimidazolium
chloride, an ionic liquid with significant potential in various scientific and drug development

applications. This document is intended for researchers, scientists, and professionals in drug

development, offering a consolidated resource on its properties, synthesis, and biological

activities.

Physicochemical Properties
3-Methyl-1-octadecylimidazolium chloride is a viscous liquid at room temperature.[2] Limited

specific data for this exact compound is available; however, properties can be inferred from

related long-chain 1-alkyl-3-methylimidazolium chlorides.
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Property Value Reference

Appearance
Colorless to brown viscous

liquid
[3]

Solubility Hygroscopic [2]

Thermal Stability
Stable under normal

temperatures and pressures.
[2]

Synthesis
A general and adaptable two-step synthesis for 1-alkyl-3-methylimidazolium halides provides a

reliable method for producing 3-Methyl-1-octadecylimidazolium chloride. The process

involves the quaternization of 1-methylimidazole followed by an optional anion exchange if

starting from a different halide. For the direct synthesis of the chloride salt, 1-chlorooctadecane

would be used.

Experimental Protocol: Synthesis of 1-Alkyl-3-
methylimidazolium Halides
This protocol is adapted from the synthesis of similar 1-alkyl-3-methylimidazolium halides and

can be applied for the synthesis of 3-Methyl-1-octadecylimidazolium chloride.

Materials:

1-Methylimidazole

1-Chlorooctadecane

Acetonitrile (or other suitable solvent)

Ethyl acetate (for washing)

Anhydrous magnesium sulfate (for drying)

Procedure:
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In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

equimolar amounts of 1-methylimidazole and 1-chlorooctadecane in a suitable solvent such

as acetonitrile.

Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction

can be monitored by techniques such as thin-layer chromatography.

After the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

Wash the resulting crude product with a non-polar solvent like ethyl acetate to remove any

unreacted starting materials.

The resulting ionic liquid can be further purified by dissolving it in a minimal amount of a

polar solvent (e.g., dichloromethane) and then precipitating it by adding a non-polar solvent.

Dry the purified product under vacuum to remove any residual solvent.

Reactants

Reaction Process Purification Final Product1-Methylimidazole

Quaternization in
Acetonitrile (Reflux)

1-Chlorooctadecane

Solvent EvaporationCooling Washing with
Ethyl Acetate Drying under Vacuum 3-Methyl-1-octadecylimidazolium

chloride
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General synthesis workflow for 3-Methyl-1-octadecylimidazolium chloride.

Biological Activity
Long-chain 1-alkyl-3-methylimidazolium salts, including 3-Methyl-1-octadecylimidazolium
chloride, have demonstrated significant antimicrobial and cytotoxic properties. The biological
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activity is strongly correlated with the length of the alkyl chain, with longer chains generally

exhibiting higher potency.

Antimicrobial Activity
These ionic liquids show broad-spectrum antimicrobial activity against both Gram-positive and

Gram-negative bacteria, as well as fungi. The mechanism of action is primarily attributed to the

disruption of the cell membrane.[4]

Microorganism MIC (mM) Reference

Staphylococcus aureus 0.034 [5]

Escherichia coli 0.27 [5]

Candida albicans 0.017 [5]

Note: MIC values can vary depending on the specific strain and experimental conditions.

Cytotoxicity
The cytotoxic effects of 3-Methyl-1-octadecylimidazolium chloride have been evaluated

against various cancer cell lines. The primary mechanism of cytotoxicity is also linked to cell

membrane disruption, leading to apoptosis.

Cell Line IC₅₀ (µM) Reference

HepG2 (Human Liver

Carcinoma)
~5-10

Inferred from related

compounds[6]

A549 (Human Lung

Carcinoma)
~1-5

Inferred from related

compounds

Mechanism of Action: Cell Membrane Disruption
The amphiphilic nature of 3-Methyl-1-octadecylimidazolium chloride, with its charged

imidazolium head and long hydrophobic octadecyl tail, drives its interaction with and
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subsequent disruption of the cell membrane. This process can be visualized as a multi-step

mechanism.

Ionic Liquid Cell Membrane

Mechanism of Action
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chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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